Cas no 2022497-06-7 (3-amino-3-{2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-5-yl}butanoic acid)

• Product Name: 3-amino-3-{2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-5-yl}butanoic acid
• CAS No: 2022497-06-7
• MF: C₁₄H₂₄N₂O₄
• MW: 284.351364135742
• CID: 5765866
• PubChem ID: 165959013
• Update Time: 2025-05-25

3-amino-3-{2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-5-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1287838
• 2022497-06-7
• 3-amino-3-{2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexan-5-yl}butanoic acid
• 3-amino-3-{2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-5-yl}butanoic acid

• Inchi： 1S/C14H24N2O4/c1-13(2,3)20-12(19)16-7-8-5-9(16)11(8)14(4,15)6-10(17)18/h8-9,11H,5-7,15H2,1-4H3,(H,17,18)
• InChI Key： XUSZYIBRDJYJAQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CC1C2C(C)(CC(=O)O)N)=O

Computed Properties

• Exact Mass: 284.17360725g/mol
• Monoisotopic Mass: 284.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 92.9Ų

Additional information on 3-amino-3-{2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-5-yl}butanoic acid

Introduction to 3-amino-3-{2-(tert-butoxy)carbonyl-2-azabicyclo[2.1.1]hexan-5-yl}butanoic acid (CAS No: 2022497-06-7)

3-amino-3-{2-(tert-butoxy)carbonyl-2-azabicyclo[2.1.1]hexan-5-yl}butanoic acid (CAS No: 2022497-06-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate bicyclic structure and functionalized side chains, represents a promising candidate for the development of novel therapeutic agents. The compound’s unique architecture, featuring a bicyclo[2.1.1]hexane core and multiple reactive sites, makes it a versatile building block for medicinal chemists exploring structure-activity relationships (SAR) in drug discovery.

The bicyclo[2.1.1]hexane scaffold is a privileged structural motif in medicinal chemistry due to its rigid framework and ability to mimic natural products such as hopane derivatives found in plants and microorganisms. This bicyclic system provides stability while allowing for functionalization at various positions, including the nitrogen-containing ring and the attached side chains. The presence of an amino group and a tert-butoxycarbonyl (Boc)-protected amine moiety enhances the compound’s utility as an intermediate in peptide synthesis and peptidomimetic design, which are critical for developing biologics and small-molecule drugs.

The Boc-protection on the amino group is particularly noteworthy, as it renders the nitrogen site stable under basic conditions while allowing selective deprotection when needed. This feature is invaluable in multi-step synthetic routes where protecting group strategies are essential for controlling reactivity and ensuring high yields. Additionally, the carboxylic acid functionality at the end of the side chain can be further modified via coupling reactions, such as amide or ester formation, expanding the synthetic possibilities for derivatization.

Recent advancements in computational chemistry have highlighted the potential of bicyclo[2.1.1]hexane derivatives as scaffolds for enzyme inhibition. Studies suggest that this motif can effectively occupy deep pockets within enzyme active sites, leading to high-affinity binding interactions. For instance, modifications of similar scaffolds have been explored in the development of kinase inhibitors, where the rigid bicyclic core contributes to favorable pharmacokinetic properties such as improved solubility and metabolic stability. The 3-amino-3-{2-(tert-butoxy)carbonyl-2-azabicyclo[2.1.1]hexan-5-yl}butanoic acid structure aligns well with these trends, offering a platform for designing next-generation inhibitors targeting protein-protein interactions or enzyme-mediated diseases.

The pharmaceutical relevance of this compound is further underscored by its potential role in peptidomimetic drug design. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability or susceptibility to enzymatic degradation. The bicyclo[2.1.1]hexane ring can serve as a pseudopeptide backbone, providing rigidity that mimics peptide bonds while maintaining conformational flexibility at other regions via rotatable bonds or additional functional groups. The current landscape of peptidomimetic research emphasizes the development of novel scaffolds that enhance binding affinity and selectivity against biological targets.

Moreover, synthetic methodologies have evolved significantly in recent years, enabling more efficient access to complex cyclic structures like bicyclo[2.1.1]hexanones and their derivatives. Transition-metal-catalyzed cyclizations, such as those involving palladium or copper complexes, have become indispensable tools for constructing these strained rings with high enantioselectivity when asymmetric synthesis is required. The 3-amino-3-{2-(tert-butoxy)carbonyl-2-azabicyclo[2.1.1]hexan-5-yl}butanoic acid can be synthesized through multi-step processes starting from readily available precursors like cyclopropanecarboxylic acid derivatives or enaminones via intramolecular cyclization reactions followed by functional group interconversions.

In terms of biological activity, preliminary studies on related compounds suggest that modifications around the bicyclo[2.1.1]hexane core can modulate binding interactions with biological targets such as G-protein coupled receptors (GPCRs) or nuclear hormone receptors (NRs). These receptors are critical modulators of numerous physiological processes and are implicated in a wide range of diseases, making them attractive drug targets. The presence of both an amino group and a carboxylic acid allows for further derivatization into amides or ureas that can serve as pharmacophores interacting with receptor binding pockets through hydrogen bonding networks.

The utility of this compound extends beyond drug discovery into materials science and agrochemical applications where cyclic structures contribute to enhanced stability or specific recognition properties. For example, analogous scaffolds have been explored as chiral auxiliaries or ligands in asymmetric catalysis due to their ability to induce stereoselectivity during chemical transformations.

Future directions in research may focus on exploring enantioselective synthesis methods to access optically pure forms of this compound for preclinical evaluation in vivo models systems . Additionally , advances in biocatalysis could enable greener synthetic routes by employing enzymes capable of catalyzing key transformations under mild conditions . These innovations would not only improve efficiency but also align with sustainable chemistry principles .